2-(cyclohexylmethyl)-4-[(2-methyl-5-pyrimidinyl)methyl]morpholine

• IUPAC Name: 2-(cyclohexylmethyl)-4-[(2-methylpyrimidin-5-yl)methyl]morpholine
• InChI: InChI=1S/C17H27N3O/c1-14-18-10-16(11-19-14)12-20-7-8-21-17(13-20)9-15-5-3-2-4-6-15/h10-11,15,17H,2-9,12-13H2,1H3
• InChI Key: VLDVFJOSKFWROB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=N1)CN2CCOC(C2)CC3CCCCC3
• Molecular Formula: C17H27N3O
• Molecular Weight: 289.4 g/mol

Description

2-(cyclohexylmethyl)-4-[(2-methyl-5-pyrimidinyl)methyl]morpholine is a chemical compound that is used in scientific research for its potential therapeutic applications. This compound is known for its unique chemical structure and its ability to interact with various biological pathways. In

Mechanism of Action

The mechanism of action of 2-(cyclohexylmethyl)-4-[(2-methyl-5-pyrimidinyl)methyl]morpholine is not fully understood. However, it is known to interact with various biological pathways such as the PI3K/Akt/mTOR pathway, the MAPK/ERK pathway, and the NF-κB pathway. It has been found to inhibit the activity of these pathways, leading to various therapeutic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(cyclohexylmethyl)-4-[(2-methyl-5-pyrimidinyl)methyl]morpholine are diverse and depend on the specific biological pathway it interacts with. Some of the effects include:
1. Inhibition of cell proliferation and induction of apoptosis in cancer cells.
2. Reduction of oxidative stress and inflammation in the brain, leading to improved cognitive function.
3. Vasodilatory effects and improved cardiac function in animal models of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(cyclohexylmethyl)-4-[(2-methyl-5-pyrimidinyl)methyl]morpholine in lab experiments include its unique chemical structure and its ability to interact with various biological pathways. However, the limitations of using this compound include its low solubility in water and its potential toxicity at high concentrations. Therefore, careful optimization of the concentration and purity of the compound is necessary for successful lab experiments.

Future Directions

There are several future directions for the research on 2-(cyclohexylmethyl)-4-[(2-methyl-5-pyrimidinyl)methyl]morpholine. Some of these include:
1. Further studies on the mechanism of action of this compound and its interaction with various biological pathways.
2. Optimization of the synthesis method and purification techniques to improve the yield and purity of the compound.
3. Clinical trials to evaluate the safety and efficacy of this compound in treating various diseases.
4. Development of novel derivatives of this compound with improved pharmacological properties.
Conclusion:
2-(cyclohexylmethyl)-4-[(2-methyl-5-pyrimidinyl)methyl]morpholine is a chemical compound with potential therapeutic applications in various diseases. Its unique chemical structure and ability to interact with various biological pathways make it a promising candidate for further research. However, careful optimization of the concentration and purity of the compound is necessary for successful lab experiments. Further studies on the mechanism of action and clinical trials are needed to evaluate the safety and efficacy of this compound in treating various diseases.

Scientific Research Applications

2-(cyclohexylmethyl)-4-[(2-methyl-5-pyrimidinyl)methyl]morpholine has been extensively studied for its potential therapeutic applications in various diseases. Some of the scientific research applications of this compound include:
1. Cancer treatment: 2-(cyclohexylmethyl)-4-[(2-methyl-5-pyrimidinyl)methyl]morpholine has shown promising results in inhibiting the growth of cancer cells in vitro and in vivo. It has been found to induce apoptosis and inhibit cell proliferation in various cancer cell lines.
2. Neuroprotection: This compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has been found to reduce oxidative stress and inflammation in the brain, leading to improved cognitive function.
3. Cardiovascular diseases: 2-(cyclohexylmethyl)-4-[(2-methyl-5-pyrimidinyl)methyl]morpholine has been studied for its potential to treat cardiovascular diseases such as hypertension and heart failure. It has been found to have vasodilatory effects and improve cardiac function in animal models.